4-Hydrazinyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: (1-methylpyrazolo[3,4-d]pyrimidin-4-yl)hydrazine
• InChI: InChI=1S/C6H8N6/c1-12-6-4(2-10-12)5(11-7)8-3-9-6/h2-3H,7H2,1H3,(H,8,9,11)
• InChI Key: DZCWBKIIPGWKNI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=NC(=C2C=N1)NN
• Molecular Formula: C6H8N6
• DSSTOX Substance ID: DTXSID70277287
• Molecular Weight: 164.17 g/mol
• CAS RN: 5334-72-5

Description

“4-Hydrazinyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidine” is a compound that belongs to the class of organic compounds known as pyrazolo[3,4-d]pyrimidines. These are aromatic heterocyclic compounds containing a pyrazolo[3,4-d]pyrimidine ring system. This compound has been used in the design and synthesis of novel CDK2 targeting compounds.

Synthesis Analysis

The synthesis of “4-Hydrazinyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidine” involves the design and creation of new small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine scaffold. The synthetic strategies and approaches to these derivatives have been reported and systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of “4-Hydrazinyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidine” consists of a pyrazole ring fused to a pyrimidine ring. The molecular docking simulation of the designed compounds confirmed the good fit into the CDK2 active site through the essential hydrogen bonding with Leu83.

Chemical Reactions Analysis

The chemical reactions involving “4-Hydrazinyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidine” are primarily related to its role as a CDK2 inhibitor. The compound has shown significant inhibitory activity against CDK2/cyclin A2.

Scientific Research Applications

Anticancer Activity

4-Hydrazinyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine derivatives have shown promise as potential anticancer agents. Researchers have explored their effects on various cancer cell lines. For instance:

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Kinase Inhibition

The pyrazolo[3,4-d]pyrimidine scaffold has been investigated for its kinase inhibitory properties. Kinases play crucial roles in cell signaling and proliferation. Some notable findings include:

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Anti-Inflammatory Agents

Researchers have explored the anti-inflammatory potential of pyrazolo[3,4-d]pyrimidines. These compounds may modulate inflammatory pathways, offering therapeutic benefits:

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Antimicrobial Properties

Pyrazolo[3,4-d]pyrimidines have been evaluated for their antimicrobial activity:

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Neuroprotective Effects

Derivatives of 4-Hydrazinyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine have been studied for their neuroprotective potential:

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Photophysical Properties

The photophysical behavior of pyrazolo[3,4-d]pyrimidines has attracted attention:

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Mechanism of Action

Target of Action

The primary target of 4-Hydrazinyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and its inhibition is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

4-Hydrazinyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidine interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, leading to the arrest of cell division . This can result in apoptosis, or programmed cell death, within certain cells such as HCT cells .

Pharmacokinetics

In silico admet studies and drug-likeness studies using a boiled egg chart showed suitable pharmacokinetic properties .

Result of Action

The result of the action of 4-Hydrazinyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidine is the significant inhibition of the growth of examined cell lines . Most of the compounds showed superior cytotoxic activities against MCF-7 and HCT-116, and moderate activity against HepG-2 .

Future Directions

The future directions for “4-Hydrazinyl-1-methyl-1h-pyrazolo[3,4-d]pyrimidine” could involve further investigations into its potential as a CDK2 inhibitor for cancer treatment. More research is needed to fully understand its properties and potential applications.

Synthesis routes and methods

Procedure details

50 g. of 4-chloropyrazolo[3,4-d]pyrimidine are dissolved in 700 ml. of absolute ethanol and 25 g. of hydrazine hydrate in 100 ml. of ethanol are slowly added dropwise with stirring. This is stirred for 13 hours at room temperature and the product formed is then filtered under suction, water is added and the product, 4-hydrazino-1-methylpyrazolo[3,4-d]pyrimidine, is crystallized from dimethylformamide as yellowish crystals, m.p. 231°.